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Compound of Interest

Compound Name: 3-Methyldiphenylamine

Cat. No.: B073706

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical safety, handling, and Material Safety Data Sheet
(MSDS) information for 3-Methyldiphenylamine (CAS No. 1205-64-7). The following sections
detail the compound's properties, associated hazards, recommended handling procedures, and
emergency response protocols to ensure a safe laboratory environment.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 3-Methyldiphenylamine is
presented in Table 1. This data is essential for understanding its behavior under various
laboratory conditions.

Table 1: Physical and Chemical Properties of 3-Methyldiphenylamine
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Property Value Reference(s)

Molecular Formula C13H13N [1112]

Molecular Weight 183.25 g/mol [1][2]
Black to brown liquid; Low

Appearance melting solid; Pale yellow liquid  [1][3][4]
or crystal

Odor No information available [1]

Melting Point 29-30°C/86 °F [1][3]

Boiling Point 315°C /599 °F @ 724 mmHg [11[31[5]

Density 1.060 - 1.066 g/mL at 25 °C [1][5]

_ > 110 °C /> 230 °F (closed
Flash Point [1][5]

cup)

Solubility in Water

Insoluble

[3]

Vapor Pressure

0.0004 mmHg at 25 °C

[3]

Refractive Index

n20/D 1.635

[5]16]

Hazard Identification and GHS Classification

3-Methyldiphenylamine is classified as a hazardous chemical.[1] A summary of its GHS

hazard classifications is provided in Table 2.

Table 2: GHS Hazard Classification for 3-Methyldiphenylamine
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Hazard Class Category Hazard Statement Reference(s)
o H302: Harmful if
Acute Toxicity, Oral Category 4 [1][2]
swallowed
. H312: Harmful in
Acute Toxicity, Dermal  Category 4 ) ) [1112]
contact with skin
Acute Toxicity, H332: Harmful if
) Category 4 ) [11[2]
Inhalation inhaled
Skin H315: Causes skin
: i Category 2 o [11[2][7]
Corrosion/Irritation irritation
Serious Eye H319: Causes serious
. Category 2 N [11[2][7]
Damage/Eye Irritation eye irritation
Specific Target Organ
o ] H335: May cause
Toxicity (Single Category 3 [11121071

Exposure)

respiratory irritation

The following diagram illustrates the logical structure of a Safety Data Sheet (SDS), which is

the primary source for this hazard information.

Click to download full resolution via product page

Figure 1: Logical structure of a Safety Data Sheet (SDS).

Safe Handling and Storage

Proper handling and storage procedures are crucial to minimize exposure and ensure the

stability of 3-Methyldiphenylamine.

Handling:

» Wash hands and any exposed skin thoroughly after handling.[1]

e Use only in a well-ventilated area or outdoors.[3][8]
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Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1][8]

Do not get in eyes, on skin, or on clothing.[3]

Keep the container tightly closed when not in use.[3]

Do not ingest. If swallowed, seek immediate medical assistance.[1][2]

Storage:

Store in a tightly closed container.[3]

Keep in a dry, cool, and well-ventilated place.[1][2]

Store away from incompatible substances such as strong oxidizing agents and strong acids.

[1](21(3]

Store locked up.[8]

Personal Protective Equipment (PPE)

The use of appropriate Personal Protective Equipment (PPE) is mandatory when handling 3-
Methyldiphenylamine to prevent exposure.

o Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles as
described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European
Standard EN166.[1][3]

o Skin Protection: Wear appropriate protective gloves to prevent skin exposure.[3] Nitrile or
butyl rubber gloves are recommended.[9] Wear appropriate protective clothing to prevent
skin exposure.[3]

» Respiratory Protection: Follow the OSHA respirator regulations found in 29 CFR 1910.134 or
European Standard EN 149. Use a NIOSH/MSHA or European Standard EN 149 approved
respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.
[1] A dust mask type N95 (US) or a type ABEK (EN14387) respirator filter is recommended.

[5]16]
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The following workflow outlines the selection process for appropriate PPE.

Start: Handling
3-Methyldiphenylamine

Assess Potential for
Exposure Routes

yes Skin (Hands) \Skin (Body) Inhalation
/ Selecy(ppropriate PPE \ \
Eye Protection: Hand Protection: Body Protection: Respiratory Protection:
Safety glasses with side shields or goggles Chemical-resistant gloves (Nitrile or Butyl) Laboratory coat NIOSH-approved respirator (if needed)

S

Implement and Use PPE

Click to download full resolution via product page

Figure 2: Workflow for Personal Protective Equipment (PPE) selection.

First-Aid Measures

In the event of exposure, immediate and appropriate first-aid is critical.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[3] Remove contact lenses if present and
easy to do. Continue rinsing.[8] Get medical attention.[3]

» Skin Contact: Wash off immediately with soap and plenty of water while removing all
contaminated clothing and shoes.[1][2] Get medical attention if irritation develops or persists.

[3]

 Inhalation: Remove the victim from exposure to fresh air immediately.[3] If not breathing, give
artificial respiration.[2] If breathing is difficult, give oxygen.[9] Get medical aid if cough or
other symptoms appear.[3]

¢ Ingestion: If the victim is conscious and alert, give 2-4 cupfuls of milk or water.[3] Do NOT
induce vomiting.[9] Never give anything by mouth to an unconscious person.[3] Call a poison
center or doctor/physician if you feel unwell.[2]

© 2025 BenchChem. All rights reserved. 5/11 Tech Support


https://www.benchchem.com/product/b073706?utm_src=pdf-body-img
https://en.wikipedia.org/wiki/OECD_Guidelines_for_the_Testing_of_Chemicals
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://en.wikipedia.org/wiki/OECD_Guidelines_for_the_Testing_of_Chemicals
https://www.oecd.org/en/topics/sub-issues/testing-of-chemicals/test-guidelines.html
https://aarhusclearinghouse.unece.org/resources/oecd-guidelines-testing-chemicals
https://en.wikipedia.org/wiki/OECD_Guidelines_for_the_Testing_of_Chemicals
https://en.wikipedia.org/wiki/OECD_Guidelines_for_the_Testing_of_Chemicals
https://aarhusclearinghouse.unece.org/resources/oecd-guidelines-testing-chemicals
https://www.oecd.org/en/publications/2023/07/test-no-405-acute-eye-irritation-corrosion_g1g24072.html
https://en.wikipedia.org/wiki/OECD_Guidelines_for_the_Testing_of_Chemicals
https://en.wikipedia.org/wiki/OECD_Guidelines_for_the_Testing_of_Chemicals
https://www.oecd.org/en/publications/2023/07/test-no-405-acute-eye-irritation-corrosion_g1g24072.html
https://en.wikipedia.org/wiki/OECD_Guidelines_for_the_Testing_of_Chemicals
https://aarhusclearinghouse.unece.org/resources/oecd-guidelines-testing-chemicals
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073706?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The decision-making process for administering first aid is illustrated in the following diagram.

Exposure to
3-Methyldiphenylamine

Move to fresh air. Remove contaminated clothing. Rinse with water for 15 minutes. Give water or milk if conscious.
Provide artificial respiration if not breathing. Wash with soap and water. Remove contact lenses. Do NOT induce vomiting.
Seek medical attention. Seek medical attention if irritation persists. Seek medical attention. Seek immediate medical attention.

Click to download full resolution via product page

Figure 3: Decision tree for first-aid measures upon exposure.

Fire-Fighting Measures

In the event of a fire involving 3-Methyldiphenylamine, the following measures should be
taken.

e Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or chemical
foam.[3]

e Specific Hazards Arising from the Chemical: Thermal decomposition can lead to the release
of irritating gases and vapors, including nitrogen oxides (NOx), carbon monoxide (CO), and
carbon dioxide (CO2).[1][2]

» Protective Equipment and Precautions for Firefighters: Wear a self-contained breathing
apparatus (SCBA) in pressure-demand, MSHA/NIOSH (approved or equivalent), and full
protective gear.[1][3]

Accidental Release Measures

For spills or accidental releases, the following procedures should be followed:

o Personal Precautions: Ensure adequate ventilation.[2] Avoid breathing vapors, mist, or gas.
[8] Wear appropriate personal protective equipment as outlined in Section 4.
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» Environmental Precautions: Do not let this chemical enter the environment.[1][2]

e Methods for Containment and Cleaning Up: Absorb the spill with inert material (e.g., dry sand
or earth) and place it into a chemical waste container.[3] Sweep up and shovel into suitable
containers for disposal.[1][2]

Stability and Reactivity

o Reactivity: No information available.

e Chemical Stability: Stable under normal conditions.[2]

» Conditions to Avoid: Incompatible products.[2]

» Incompatible Materials: Strong oxidizing agents and strong acids.[2][3]

e Hazardous Decomposition Products: Under fire conditions, may produce carbon monoxide,
carbon dioxide, and nitrogen oxides.[2][3]

Toxicological Information and Experimental
Protocols

The toxicological properties of 3-Methyldiphenylamine have not been fully investigated.[3]
However, it is classified as harmful if swallowed, in contact with skin, or if inhaled, and causes
skin, eye, and respiratory irritation.[1][2][7] The determination of these hazard classifications is
typically based on standardized experimental protocols, such as those developed by the
Organisation for Economic Co-operation and Development (OECD).

While specific study reports for 3-Methyldiphenylamine are not publicly available, the
methodologies for assessing these endpoints are well-established.

Acute Oral Toxicity (OECD 423):

e Principle: This method involves a stepwise procedure with the use of a minimum number of
animals. The substance is administered orally to a group of fasted animals at a defined dose.
Observations for effects and mortality are made.
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e Procedure Outline:

o

Animals (typically rats) are fasted prior to dosing.

[¢]

The test substance is administered in a single dose by gavage.

[¢]

Animals are observed for mortality, clinical signs of toxicity, and body weight changes for
up to 14 days.

o A necropsy of all animals is performed at the end of the study.
Acute Dermal Toxicity (OECD 402):
e Principle: The substance is applied to the shaved skin of animals in a single dose.
e Procedure Outline:

o The fur is removed from the dorsal area of the trunk of the test animals (typically rats or
rabbits).

o The test substance is applied to a small area of the skin (approximately 10% of the body
surface area) and held in contact with the skin with a porous gauze dressing for 24 hours.

o Observations for mortality and toxic effects are made for at least 14 days.
Acute Inhalation Toxicity (OECD 403):

e Principle: Animals are exposed to the test substance in the form of a gas, vapor, aerosol, or
dust in a chamber for a defined period.

e Procedure Outline:
o Animals (typically rats) are placed in an exposure chamber.
o The test atmosphere is generated and monitored for concentration.

o Animals are typically exposed for 4 hours.
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o Observations for mortality and signs of toxicity are conducted during and after exposure
for up to 14 days.

Skin Irritation/Corrosion (OECD 404):
e Principle: The substance is applied to a small area of the skin of a single animal.
e Procedure Outline:
o Asmall area of the animal's skin (typically an albino rabbit) is shaved.
o The test substance is applied to the skin and covered with a gauze patch for 4 hours.

o The skin is observed for erythema (redness) and edema (swelling) at specified intervals
(e.g., 1, 24, 48, and 72 hours) after patch removal.

Eye lIrritation/Corrosion (OECD 405):

o Principle: The test substance is applied in a single dose to one of the eyes of an
experimental animal.

e Procedure Outline:

o Asingle dose of the substance is instilled into the conjunctival sac of one eye of an animal
(typically an albino rabbit). The other eye serves as a control.

o The eyes are examined for lesions of the cornea, iris, and conjunctiva at specific intervals
(e.g., 1, 24, 48, and 72 hours).

Ecological Information

» Ecotoxicity: Do not empty into drains.[2] Specific ecotoxicity data is not readily available.
o Persistence and Degradability: No information available.[2]

» Bioaccumulative Potential: No information available.[2]

» Mobility in Soil: No information available.[2]
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Disposal Considerations

Dispose of contents and container to an approved waste disposal plant in accordance with
local, regional, national, and international regulations.[1]

This guide is intended to provide comprehensive safety and handling information for 3-
Methyldiphenylamine. It is imperative that all users of this chemical familiarize themselves
with this information and adhere to all recommended safety procedures. Always refer to the
most current Safety Data Sheet (SDS) provided by the supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b073706?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073706?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

